Cas no 2639449-18-4 (4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid
• CAS No: 2639449-18-4
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5665505
• PubChem ID: 165901370
• Update Time: 2025-07-20

4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731324
• 2639449-18-4
• 4-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)benzoic acid
• 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid

• Inchi： 1S/C19H21NO4/c1-19(2,3)24-18(23)20-16(13-7-5-4-6-8-13)14-9-11-15(12-10-14)17(21)22/h4-12,16H,1-3H3,(H,20,23)(H,21,22)
• InChI Key： SVOJAUSIEWAPMM-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid

Recent Advances in the Study of 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid (CAS: 2639449-18-4)

4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid (CAS: 2639449-18-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amine and benzoic acid functional groups, has been the subject of recent research due to its potential applications in drug discovery and development. The Boc group serves as a protective moiety for amines, while the benzoic acid moiety offers versatility for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and characterization of 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid, as well as its utility in the construction of more complex molecular architectures. For instance, researchers have employed this compound as a building block in the synthesis of peptide mimetics and small-molecule inhibitors targeting various biological pathways. The compound's stability under a range of reaction conditions and its compatibility with common coupling reagents have been highlighted as key advantages in these applications.

In addition to its synthetic utility, 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. These findings have spurred further exploration into the structure-activity relationships (SAR) of this scaffold, with the aim of optimizing its pharmacological properties.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid as a precursor in the development of novel kinase inhibitors. The researchers successfully modified the benzoic acid moiety to introduce various pharmacophores, resulting in compounds with enhanced selectivity and potency against target kinases. This work underscores the compound's potential as a versatile scaffold in drug design.

Another area of interest is the application of 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid in the field of bioconjugation. Recent advancements in click chemistry and other bioorthogonal reactions have enabled the efficient attachment of this compound to biomolecules, such as proteins and nucleic acids. These conjugates have been explored for their utility in targeted drug delivery and diagnostic imaging, offering new avenues for therapeutic and diagnostic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid. Researchers are actively working to optimize synthetic protocols to improve yield and purity, which are critical for its broader adoption in industrial and academic settings. Furthermore, the need for comprehensive toxicological and pharmacokinetic studies of its derivatives is recognized as a crucial next step in translating these findings into clinical applications.

In conclusion, 4-({(tert-butoxy)carbonylamino}(phenyl)methyl)benzoic acid (CAS: 2639449-18-4) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for researchers. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to further unlock its potential in drug discovery and development.